2,3,5,6-Tetramethoxycarbonylpiperazine

• CAS No.: 35042-24-1
• Molecular Formula: C12H18N2O8
• Molecular Weight: 318.28 g/mol
• IUPAC Name: tetramethyl piperazine-2,3,5,6-tetracarboxylate
• InChI: InChI=1S/C12H18N2O8/c1-19-9(15)5-6(10(16)20-2)14-8(12(18)22-4)7(13-5)11(17)21-3/h5-8,13-14H,1-4H3
• InChI Key: UAYXTCHXZTXIKD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1C(NC(C(N1)C(=O)OC)C(=O)OC)C(=O)OC

Description

2,3,5,6-Tetramethoxycarbonylpiperazine is a piperazine derivative substituted with four methoxycarbonyl groups at the 2, 3, 5, and 6 positions. Its synthesis involves catalytic reduction of tri- or dimethoxycarbonyl-substituted pyrazines, as demonstrated in early studies . Key structural features include:

• NMR Profile: Distinct singlets at δ 3.69 (four methyl esters) and δ 3.87 (4H from hydrogens adjacent to nitrogen and ester groups), with a broad multiplet at δ 2.82 (NH protons) .
• UV Stability: No absorption maxima above 210 nm, distinguishing it from aromatic pyrazines .

Comparison with Similar Compounds

2,3,5,6-Tetramethylpyrazine (TTMP)

• Structure : Four methyl groups instead of methoxycarbonyl.
• Applications: Traditional Medicine: Used in stroke treatment, reducing infarction volume by 56% in rat models . Aroma Chemistry: Key aroma compound in Jiangxiangxing baijiu, with distillation rates increasing from 1160 to 8438.6 µg/(L/min) during solid-state distillation . Recovery rates reach ~70% of ethanol’s rate under optimized conditions . Protein Binding: Exhibits the most stable binding with human serum albumin (HSA) among pyrazines, influencing its pharmacokinetics .
• Deuteration : Deuterated forms (60.1% enrichment) are used in crystallography and halogen-bonding studies .

Property	2,3,5,6-Tetramethoxycarbonylpiperazine	2,3,5,6-Tetramethylpyrazine (TTMP)
Functional Groups	Methoxycarbonyl	Methyl
Molecular Weight	~388.3 g/mol (estimated)	164.2 g/mol
Key Applications	Synthetic intermediate	Medicine, food aroma, HSA studies
Distillation Rate	N/A	Up to 8438.6 µg/(L/min)
Recovery Rate	N/A	~70% of ethanol

Piperazine Derivatives with Sulfonyl/Acyl Substituents

• 1-(3-Chlorophenyl)-4-[(2,3,5,6-tetramethylphenyl)sulfonyl]piperazine (CAS 438229-54-0): Structure: Sulfonyl group enhances electron-withdrawing properties. Molecular Weight: 392.94 g/mol, significantly higher due to sulfonyl and chlorophenyl groups . Applications: Potential pharmaceutical use (unlike methoxycarbonylpiperazine’s role in synthesis) .

• 1-(2-Methoxyphenyl)-4-[(2,3,4-trimethoxyphenyl)acetyl]piperazine (CAS 693227-86-0):

  • Structure : Acetyl and methoxy groups increase steric bulk.
  • Molecular Weight : 400.47 g/mol, with applications likely in drug discovery due to aromatic substituents .

Silylated Pyrazines

• 2,3,5,6-Tetramethyl-1,4-bis(trimethylsilyl)-1,4-dihydropyrazine: Reactivity: Generates silyl enol ethers from α-halo carbonyl compounds, with byproducts (trimethylsilyl halides) easily removed . Utility: Enables one-pot synthesis of α-functionalized carbonyls, contrasting with methoxycarbonylpiperazine’s synthetic niche .

Ethyl/Methyl Pyrazines

• 2,3,5-Trimethyl-6-ethylpyrazine (CAS 17398-16-2):
  • Volatility : Higher boiling point (1501°C, NIST data) due to ethyl substitution, compared to TTMP’s lower molecular weight .
  • Applications : Food flavoring agent, leveraging alkyl groups for aroma enhancement .

Key Differences and Trends

• Functional Group Impact : Methoxycarbonyl groups impart polarity and stability, favoring synthetic applications, while methyl/ethyl groups enhance volatility and aroma profiles.
• Biological Activity : TTMP’s methyl groups facilitate blood-brain barrier penetration (critical for stroke therapy), whereas sulfonyl/acyl piperazines target protein interactions .